Cas no 6705-92-6 ([6,6'-Biquinoline]-4,4'-dicarboxylicacid, 2,2'-diphenyl-)

• Product Name: [6,6'-Biquinoline]-4,4'-dicarboxylicacid, 2,2'-diphenyl-
• CAS No: 6705-92-6
• MF: C₃₂H₂₀N₂O₄
• MW: 496.512207984924
• CID: 526146
• PubChem ID: 4591343
• Update Time: 2025-04-19

[6,6'-Biquinoline]-4,4'-dicarboxylicacid, 2,2'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• [6,6'-Biquinoline]-4,4'-dicarboxylicacid, 2,2'-diphenyl-
• 6-(4-carboxy-2-phenylquinolin-6-yl)-2-phenylquinoline-4-carboxylic acid
• 2,2'-Diphenyl[6,6'-biquinoline]-4,4'-dicarboxylic acid
• 2,2'-Diphenyl-6,6'-diquinoline-4,4'-dicarboxylicacid
• 6,6'-Bicinchoninic acid, 2,2'-diphenyl-
• 6,6''-Bicinchophen
• DTXSID80404643
• 6705-92-6
• 2,2'-Diphenyl-[6,6'-biquinoline]-4,4'-dicarboxylic acid

• Inchi： 1S/C32H20N2O4/c35-31(36)25-17-29(19-7-3-1-4-8-19)33-27-13-11-21(15-23(25)27)22-12-14-28-24(16-22)26(32(37)38)18-30(34-28)20-9-5-2-6-10-20/h1-18H,(H,35,36)(H,37,38)
• InChI Key： GNLQJZSOBBSSFJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N=C2C=CC(=CC2=1)C1C=CC2C(=C(C(=O)O)C=C(C3C=CC=CC=3)N=2)C=1)=O

Computed Properties

• Exact Mass: 496.1424
• Monoisotopic Mass: 496.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.38